Cas no 1898078-22-2 (2-(2-bromo-4,5-difluorophenyl)ethyl(methyl)amine)

• Product Name: 2-(2-bromo-4,5-difluorophenyl)ethyl(methyl)amine
• CAS No: 1898078-22-2
• MF: C₉H₁₀BrF₂N
• MW: 250.083208560944
• CID: 6079515
• PubChem ID: 117378224
• Update Time: 2025-10-23

2-(2-bromo-4,5-difluorophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4,5-difluorophenyl)ethyl(methyl)amine
• [2-(2-bromo-4,5-difluorophenyl)ethyl](methyl)amine
• 1898078-22-2
• EN300-1924689

• Inchi： 1S/C9H10BrF2N/c1-13-3-2-6-4-8(11)9(12)5-7(6)10/h4-5,13H,2-3H2,1H3
• InChI Key： GUNUKELKROCREC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CCNC)F)F

Computed Properties

• Exact Mass: 248.99647g/mol
• Monoisotopic Mass: 248.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2-bromo-4,5-difluorophenyl)ethyl(methyl)amine

Comprehensive Overview of 2-(2-Bromo-4,5-difluorophenyl)ethyl(methyl)amine (CAS No. 1898078-22-2)

2-(2-Bromo-4,5-difluorophenyl)ethyl(methyl)amine (CAS No. 1898078-22-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a bromo and difluoro substituted phenyl ring, coupled with an ethyl(methyl)amine moiety, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting molecules and enzyme inhibitors.

The growing interest in fluorinated compounds and brominated aromatics has positioned 2-(2-Bromo-4,5-difluorophenyl)ethyl(methyl)amine as a key subject in modern organic synthesis. Its structural motifs align with current trends in medicinal chemistry, where halogenated compounds are prized for their enhanced binding affinity and metabolic stability. Recent studies highlight its role in optimizing bioavailability and selective receptor modulation, addressing common challenges in drug design.

From a synthetic perspective, the compound's CAS No. 1898078-22-2 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies often prioritize this compound for its reproducible reactivity. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, further expands its utility in constructing complex molecular architectures.

Environmental and regulatory considerations are also shaping the discourse around 2-(2-Bromo-4,5-difluorophenyl)ethyl(methyl)amine. With increasing scrutiny on sustainable chemistry, researchers are investigating greener synthetic routes to minimize waste and energy consumption. The compound's halogenated nature necessitates careful handling protocols, aligning with global initiatives like green chemistry principles and REACH compliance.

In the context of AI-driven drug discovery, this compound exemplifies how computational tools can predict its interactions with biological targets. Platforms leveraging machine learning and quantitative structure-activity relationship (QSAR) models frequently reference such scaffolds to accelerate lead optimization. This synergy between experimental and in silico approaches underscores the compound's relevance in cutting-edge research.

For industrial applications, 2-(2-Bromo-4,5-difluorophenyl)ethyl(methyl)amine is valued for its role in developing crop protection agents and veterinary pharmaceuticals. Its structural flexibility allows derivatization into compounds with tailored properties, meeting demands for precision agriculture and animal health solutions. Patent analyses reveal its inclusion in novel formulations targeting resistant pathogens and pest management.

As the scientific community continues to explore multifunctional building blocks, CAS No. 1898078-22-2 remains a focal point for innovation. Its integration into combinatorial chemistry libraries and fragment-based drug design highlights its enduring utility. Future directions may involve its adaptation to bioconjugation techniques or pro-drug development, further solidifying its place in advanced research pipelines.